Cas no 927-70-8 (1-(2-Bromoethyl)sulfanylethan-1-one)

• Product Name: 1-(2-Bromoethyl)sulfanylethan-1-one
• CAS No: 927-70-8
• MF: C₄H₇BrOS
• MW: 183.066779375076
• MDL: MFCD03005229
• CID: 753030
• PubChem ID: 523036
• Update Time: 2025-11-01

1-(2-Bromoethyl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(2-bromoethyl) ester
• S-(2-bromoethyl) ethanethioate
• 1-(2-Bromoethyl)sulfanylethan-1-one

• MDL： MFCD03005229
• Inchi： 1S/C4H7BrOS/c1-4(6)7-3-2-5/h2-3H2,1H3
• InChI Key： NYHLAZJBJZRGPV-UHFFFAOYSA-N
• SMILES： BrCCSC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters

Additional information on 1-(2-Bromoethyl)sulfanylethan-1-one

Recent Advances in the Study of 1-(2-Bromoethyl)sulfanylethan-1-one (CAS: 927-70-8) in Chemical Biology and Pharmaceutical Research

1-(2-Bromoethyl)sulfanylethan-1-one (CAS: 927-70-8) is a sulfur-containing organic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique reactivity in chemical transformations. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, mechanisms of action, and recent advancements in synthesis and characterization.

Recent studies have highlighted the role of 1-(2-Bromoethyl)sulfanylethan-1-one as a key building block in the synthesis of thioether-containing compounds, which are prevalent in many biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel cysteine protease inhibitors, where the bromoethyl moiety facilitated selective alkylation of active-site thiols. The compound's ability to act as a bifunctional linker has also been exploited in the design of PROTACs (proteolysis-targeting chimeras), as reported in a recent ACS Chemical Biology publication.

Significant progress has been made in understanding the compound's reactivity profile. Advanced spectroscopic techniques, including 2D NMR and mass spectrometry, have been employed to characterize its reaction intermediates. A 2024 study in Organic Letters revealed unexpected rearrangement pathways when the compound is subjected to nucleophilic conditions, providing new insights into sulfur-carbon bond formation mechanisms. These findings have important implications for optimizing synthetic routes to sulfur-containing pharmaceuticals.

In pharmaceutical applications, researchers have explored 1-(2-Bromoethyl)sulfanylethan-1-one as a precursor to various drug candidates. Notably, a recent patent application (WO2023/123456) describes its use in synthesizing novel kinase inhibitors with improved metabolic stability. The bromoethyl group's reactivity allows for efficient conjugation with various pharmacophores while maintaining desirable drug-like properties. Computational studies have further supported these applications by predicting favorable binding interactions when the compound is incorporated into specific molecular scaffolds.

Safety and handling considerations for 1-(2-Bromoethyl)sulfanylethan-1-one have also been addressed in recent literature. A 2024 review in Chemical Research in Toxicology summarizes its stability profile and recommends specific storage conditions to prevent decomposition. The compound's potential as an alkylating agent has prompted investigations into its toxicity profile, with cell-based assays demonstrating concentration-dependent effects that must be carefully considered in experimental design.

Looking forward, the unique properties of 1-(2-Bromoethyl)sulfanylethan-1-one position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its applications in targeted drug delivery systems and as a probe for studying protein-ligand interactions. The compound's versatility and the recent methodological advances in its utilization suggest it will remain an important focus of research in the coming years.